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Part 1: Executive Summary

Quinotolast Sodium (Code: FR71021; TMK-688) represents a significant advancement in the
class of anti-allergic agents known as mast cell stabilizers. Unlike the prototype drug disodium
cromoglycate (DSCG), which suffers from poor oral bioavailability, Quinotolast sodium is
distinct for its oral activity. It functions by inhibiting the release of inflammatory mediators—
specifically histamine, leukotriene C4 (LTC4), and prostaglandin D2 (PGD2)—from mast cells
upon antigen stimulation. This guide details its chemical architecture, mechanistic pathways,
and the experimental protocols required to validate its efficacy.

Part 2: Chemical & Pharmacological Profile[1][2][3]

[4][5]
Chemical Identity[6]

e |[UPAC Name: Sodium 4-oxo-1-phenoxy-N-(1H-tetrazol-5-yl)-4H-quinolizine-3-carboxamide
e CAS Number: 101193-62-8 (Sodium salt); 101193-40-2 (Free acid)

o Molecular Formula: C17H11:NeNaOs
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e Molecular Weight: 370.3 g/mol

e Solubility: Soluble in water (due to sodium salt formation at the tetrazole moiety); sparingly
soluble in organic solvents.

Synthetic Logic (General Route)
The synthesis of the quinolizine core typically follows a cyclization strategy involving a pyridine

derivative. A scientifically grounded synthetic route for this class involves:

» Core Formation: Condensation of 2-pyridineacetate derivatives with an ethoxymethylene
malonate equivalent to form the 4H-quinolizine ring via thermal cyclization.

e C-1 Functionalization: Introduction of the phenoxy group, often via nucleophilic substitution
on a halogenated intermediate or oxidative coupling.

e Amidation: The critical step involves coupling the quinolizine-3-carboxylic acid intermediate
with 5-aminotetrazole. This step introduces the acidic tetrazole ring, which is bioisosteric to a
carboxylic acid but offers improved metabolic stability and binding affinity.

e Salt Formation: Neutralization with sodium hydroxide to yield Quinotolast sodium.

Part 3: Mechanism of Action
The Stabilization Cascade

Quinotolast sodium operates upstream of the histamine receptor. It does not antagonize H1
receptors directly but prevents the degranulation of sensitized mast cells.

Key Mechanistic Targets:

e Calcium Influx Inhibition: The primary driver of degranulation is the rapid influx of
extracellular Ca?* following IgE receptor (FceRI) cross-linking. Quinotolast blocks this influx,
likely by modulating the calcium release-activated calcium (CRAC) channels or associated
chloride channels that maintain the electrochemical gradient.

o CAMP Elevation: Like other stabilizers, Quinotolast may inhibit phosphodiesterases (PDES),
leading to elevated intracellular cAMP. High cAMP levels activate Protein Kinase A (PKA),
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which phosphorylates and inhibits proteins essential for granule fusion (e.g., SNARE
complex components).

Signaling Pathway Diagram

The following diagram illustrates the point of intervention for Quinotolast sodium within the
mast cell signaling cascade.
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Caption: Quinotolast sodium prevents degranulation by blocking the critical Calcium Influx
(CRAC) step.

Part 4: Experimental Validation Protocols

To validate the efficacy of Quinotolast sodium, researchers should utilize both in vitro and in
vivo models. The following protocols are standardized for reproducibility.

In Vitro: Histamine Release Assay (Rat Peritoneal Mast
Cells)

Objective: Determine the IC50 of Quinotolast sodium for inhibiting histamine release.
Protocol Steps:

o Cell Isolation: Harvest peritoneal cells from male Wistar rats by injecting 20 mL of Tyrode’s
buffer (containing 0.1% gelatin) into the peritoneal cavity. Massage gently and recover the
fluid.

« Purification: Centrifuge at 150 x g for 10 min. Resuspend in buffer. (Optional: Purify mast
cells using a Percoll density gradient).

 Incubation:
o Aliquot cells (1-2 x 10° cells/tube).
o Add Quinotolast sodium at varying concentrations (0.01, 0.1, 1.0, 10, 100 pg/mL).

o Pre-incubate at 37°C for 10 minutes. (Note: This time is critical; longer times may show
tachyphylaxis in some stabilizers, though Quinotolast is resistant to this).

o Challenge: Add antigen (DNP-BSA if sensitized) or Compound 48/80 (0.5 pg/mL) to trigger
degranulation. Incubate for 10 minutes.

o Termination: Stop reaction by placing tubes on ice. Centrifuge at 4°C.

e Quantification: Measure histamine in the supernatant using HPLC-fluorometry (OPA
derivatization) or ELISA.
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e Calculation:

In Vivo: Passive Cutaneous Anaphylaxis (PCA) Model

Objective: Assess oral bioavailability and in vivo efficacy.

Workflow Diagram:
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Click to download full resolution via product page
Caption: 48-hour PCA workflow for assessing oral efficacy of Quinotolast sodium.
Protocol Specifics:

o Sensitization: Inject 0.05 mL of diluted anti-DNP IgE serum intradermally into the dorsal skin
of rats.

e Drug Administration: Administer Quinotolast sodium orally (1-10 mg/kg) suspended in 0.5%
methylcellulose 1 hour prior to challenge.

o Challenge: Inject DNP-BSA mixed with 1% Evans Blue dye intravenously via the tail vein.

e Readout: The dye leaks into the skin at sites of mast cell degranulation. Excise the skin
spots, extract dye with formamide, and measure absorbance at 620 nm.

Efficacy Data Summary

The following table summarizes typical preclinical performance metrics for Quinotolast
sodium compared to standard controls.
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. Disodium
Quinotolast
Parameter . Cromoglycate Note
Sodium (FR71021)
(DSCGQG)
Quinotolast is
significantly more
IC50 (pLTs Release) 0.72 pg/mL ~5-10 pg/mL o
potent in inhibiting
leukotriene release.
Complete suppression
Inhibition of PGD2 100% (at 100 pg/mL) Partial of prostaglandin D2 at
high doses.
Quinotolast retains
Route of Admin Oral (PO) or Topical Inhalation / Topical activity after oral
dosing.
Quinotolast does not
Tachyphylaxis Low / None High induce rapid tolerance

in lung cells.

Part 5: Clinical Applications & Safety

« Indications: Quinotolast sodium is indicated for the treatment of bronchial asthma and
allergic rhinitis. Its oral activity allows for tablet formulation, improving patient compliance
compared to inhaled cromones.

» Safety Profile: Like other mast cell stabilizers, Quinotolast exhibits a favorable safety profile.
It lacks the central nervous system sedation associated with first-generation antihistamines
and the anticholinergic effects of other allergy medications.

o Pharmacokinetics: The drug is rapidly absorbed orally. Unlike DSCG, which has <1% oral
bioavailability, the lipophilic nature of the phenoxy-quinolizine core (despite the polar
tetrazole) facilitates gastrointestinal uptake.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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